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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B15589258

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of
Chitobiose octaacetate, a fully acetylated derivative of chitobiose. This document details its
structural characteristics, provides a procedural outline for a key synthetic application, and
situates its core structure within a relevant biological pathway.

Molecular Structure of Chitobiose Octaacetate

Chitobiose octaacetate is a disaccharide composed of two N-acetylglucosamine units linked
by a B(1 - 4) glycosidic bond. In this derivative, all available hydroxyl groups and the secondary
amine groups are acetylated, resulting in a total of eight acetate groups. This extensive
acetylation renders the molecule significantly more hydrophobic than its parent compound,
chitobiose.

The systematic name for Chitobiose octaacetate is 2-(Acetylamino)-2-deoxy-4-0O-[3,4,6-tri-O-
acetyl-2-(acetylamino)-2-deoxy-B-D-glucopyranosyl]-D-glucopyranose 1,3,6-triacetate.[1][2] Its
molecular formula is C28H40N2017, and it has a molecular weight of 676.62 g/mol .[3]

Core Structural Features:

e Disaccharide Core: Composed of two N-acetylglucosamine monomers.

e Glycosidic Linkage: The two monosaccharide units are connected via a (1 - 4) linkage.
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o Full Acetylation: All eight available hydroxyl and amino positions are protected with acetyl
groups.

o Stereochemistry: The stereochemistry of the glucose units is preserved from the parent
chitobiose.

Quantitative Structural Data

A comprehensive search for publicly available, experimentally determined crystallographic data
(e.g., CIF files) for Chitobiose octaacetate did not yield a specific crystal structure. Therefore,
precise, experimentally validated bond lengths, bond angles, and torsion angles for the entire
molecule cannot be presented at this time. Theoretical calculations and data from closely
related structures, such as chitobiose, can provide estimations for these parameters. For
definitive quantitative analysis, a crystal structure determination of Chitobiose octaacetate
would be required.

Parameter Description Data Source Availability
Molecular Formula C28H40N2017 Available
Molecular Weight 676.62 g/mol Available

The distances between
Bond Lengths bonded atoms (e.g., C-C, C-O,  Not Available
C-N).

The angles formed by three
Bond Angles consecutive bonded atoms Not Available
(e.g., O-C-C).

The dihedral angles describing
the conformation around a
Torsion Angles chemical bond (e.g., the Not Available
glycosidic bond angles ® and
W).

Experimental Protocols: Synthesis of Chitobiose
Oxazoline
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Chitobiose octaacetate is a key starting material for the synthesis of chitobiose oxazoline, a
valuable intermediate in the chemoenzymatic synthesis of oligosaccharides and
glycoconjugates. The following is a generalized experimental protocol for this synthesis.

Principle

The synthesis involves the treatment of chitobiose octaacetate with a Lewis acid, typically
anhydrous ferric chloride (FeCl3), in an anhydrous solvent like dichloromethane. This promotes
an intramolecular reaction where the acetamido group at the C-2 position attacks the anomeric
center, leading to the formation of a 2-methyl-oxazoline ring.

Materials

» Chitobiose octaacetate

e Anhydrous Dichloromethane (CH2CI2)

¢ Anhydrous Ferric Chloride (FeClI3)

 Inert gas (e.g., Argon or Nitrogen)

o Standard laboratory glassware for anhydrous reactions

e Magnetic stirrer

e Thin Layer Chromatography (TLC) apparatus for reaction monitoring
« Silica gel for column chromatography (for purification)

o Appropriate solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure

» Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is
charged with chitobiose octaacetate.

 Dissolution: Anhydrous dichloromethane is added to the flask to dissolve the starting material
under an inert atmosphere.
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« Initiation: Anhydrous ferric chloride is added to the stirred solution. The reaction mixture is
typically stirred at room temperature.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

¢ Quenching: Upon completion, the reaction is quenched by the addition of a suitable reagent,
such as a saturated aqueous solution of sodium bicarbonate.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed with brine and dried over
anhydrous sodium sulfate.

« Purification: The crude product is purified by silica gel column chromatography using an
appropriate solvent system to yield the pure chitobiose oxazoline.

o Characterization: The structure of the final product is confirmed by analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualization of a Related Biological Pathway

While Chitobiose octaacetate is a synthetic molecule, its core structure is derived from chitin,
a major biopolymer. The enzymatic deacetylation of chitin and its oligosaccharides is a critical
biological process. The following diagram illustrates a simplified workflow for the enzymatic
deacetylation of a chitooligosaccharide.
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Workflow for Enzymatic Deacetylation of a Chitooligosaccharide
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Caption: Enzymatic deacetylation of a chitooligosaccharide.

Conclusion

Chitobiose octaacetate is a well-defined, fully acetylated disaccharide with significant
applications in synthetic carbohydrate chemistry. While detailed crystallographic data remains
elusive in the public domain, its structural properties can be inferred from its constituent parts
and spectroscopic analysis. Its utility as a precursor for chitobiose oxazoline highlights its
importance in the enzymatic and chemical synthesis of complex carbohydrates, which are of
great interest in drug development and glycobiology research. The provided experimental
outline and the visualization of a related biological pathway offer a foundational understanding
for researchers and scientists working in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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